2-((4-(2-methoxyphenyl)piperazin-1-yl)methyl)-5-(1-phenylethoxy)-4H-pyran-4-one

• IUPAC Name: 2-[[4-(2-methoxyphenyl)piperazin-1-yl]methyl]-5-(1-phenylethoxy)pyran-4-one
• InChI: InChI=1S/C25H28N2O4/c1-19(20-8-4-3-5-9-20)31-25-18-30-21(16-23(25)28)17-26-12-14-27(15-13-26)22-10-6-7-11-24(22)29-2/h3-11,16,18-19H,12-15,17H2,1-2H3
• InChI Key: ZNYIAKXFTKVPDT-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)OC2=COC(=CC2=O)CN3CCN(CC3)C4=CC=CC=C4OC
• Molecular Formula: C25H28N2O4
• Molecular Weight: 420.5 g/mol

Description

2-((4-(2-methoxyphenyl)piperazin-1-yl)methyl)-5-(1-phenylethoxy)-4H-pyran-4-one, commonly known as MPMP, is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. MPMP belongs to the class of pyranone derivatives and is known for its pharmacological properties, including its ability to act as a serotonin receptor antagonist.

Scientific Research Applications

Anticonvulsant Activities

Research has identified certain derivatives of 4H-pyran-4-one, including those related to the compound , as potential anticonvulsant agents. A study by Aytemir et al. (2010) synthesized a series of 3-hydroxy-6-hydroxymethyl-2-substituted 4H-pyran-4-one derivatives and tested them for anticonvulsant activities. The research found that certain compounds exhibited significant activity against seizures without neurotoxicity, highlighting the therapeutic potential of these molecules in epilepsy treatment Aytemir, M., Septioğlu, E., & Çalış, Ü. (2010). Synthesis and anticonvulsant activity of new kojic acid derivatives. Arzneimittelforschung, 60, 22-29.

Antimicrobial Activities

Another avenue of research has been the exploration of antimicrobial activities. Bektaş et al. (2007) investigated the synthesis and antimicrobial activities of new 1,2,4-triazole derivatives, which involved reactions with various primary amines, including piperazine derivatives. Some of these compounds showed good or moderate activities against test microorganisms, suggesting a potential for developing new antimicrobial agents Bektaş, H., Karaali, N., Sahin, D., Demirbaş, A., Karaoglu, S., & Demirbas, N. (2007). Synthesis and Antimicrobial Activities of Some New 1,2,4-Triazole Derivatives. Molecules, 15, 2427-2438.

Genotoxicity and Metabolic Activation Studies

Research into the genotoxicity and metabolic activation of related compounds can provide insights into their safety profiles and mechanisms of action. Kalgutkar et al. (2007) examined the genotoxic potential of a novel 5-HT2C receptor agonist, revealing metabolism-dependent increases in reverse mutations in certain strains, which is important for understanding the safety and therapeutic potential of these compounds Kalgutkar, A., Dalvie, D., Aubrecht, J., Smith, E. B., Coffing, S., Cheung, J., Vage, C., Lame, M., Chiang, P., McClure, K., Maurer, T., Coelho, R. V., Soliman, V., & Schildknegt, K. (2007). Genotoxicity of 2-(3-Chlorobenzyloxy)-6-(piperazinyl)pyrazine. Drug Metabolism and Disposition, 35, 848-858.